Cas no 715-31-1 (2-(Pentafluorophenyl)propan-2-ol)
715-31-1 structure
Product Name:2-(Pentafluorophenyl)propan-2-ol
CAS No:715-31-1
MF:C9H7F5O
MW:226.143300294876
MDL:MFCD00039613
CID:576945
PubChem ID:262950
Update Time:2025-04-19
2-(Pentafluorophenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2,3,4,5,6-pentafluoro-a,a-dimethyl-
- 2-(2,3,4,5,6-pentafluorophenyl)propan-2-ol
- 2-(Pentafluorophenyl)-2-propanol
- 2-(pentafluorophenyl)propan-2-ol
- AC1L68M6
- AC1Q4N56
- CTK5D4532
- MolPort-001-776-160
- NSC97018
- 715-31-1
- MFCD00039613
- C9H7F5O
- AKOS015853261
- NSC-97018
- CS-0272899
- DTXSID00294548
- FT-0608890
- EN300-1836590
- 2-(Perfluorophenyl)propan-2-ol
- DB-055545
- 2-(Pentafluorophenyl)propan-2-ol
-
- MDL： MFCD00039613
- Inchi： 1S/C9H7F5O/c1-9(2,15)3-4(10)6(12)8(14)7(13)5(3)11/h15H,1-2H3
- InChI Key： KGZQNFRUGHFDNR-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1C(C)(C)O)F)F)F)F
Computed Properties
- Exact Mass: 226.04200
- Monoisotopic Mass: 226.04170565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Melting Point: 78-80
- Boiling Point: 74°C 4mm
- Refractive Index: 1.4465
- PSA: 20.23000
- LogP: 2.60950
2-(Pentafluorophenyl)propan-2-ol Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：R26;R36/37/39
2-(Pentafluorophenyl)propan-2-ol Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-(Pentafluorophenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115677-25g |
2-(Perfluorophenyl)propan-2-ol |
715-31-1 | 95% | 25g |
$400.00 | 2023-09-01 | |
| Apollo Scientific | PC5699-1g |
2-(Pentafluorophenyl)propan-2-ol |
715-31-1 | 95% | 1g |
£107.00 | 2025-02-21 | |
| Apollo Scientific | PC5699-5g |
2-(Pentafluorophenyl)propan-2-ol |
715-31-1 | 95% | 5g |
£363.00 | 2025-02-21 | |
| Apollo Scientific | PC5699-25g |
2-(Pentafluorophenyl)propan-2-ol |
715-31-1 | 95% | 25g |
£710.00 | 2023-09-02 | |
| abcr | AB112615-5 g |
2-(Pentafluorophenyl)-2-propanol; 97% |
715-31-1 | 5g |
€247.00 | 2023-01-31 | ||
| TRC | P273548-50mg |
2-(Pentafluorophenyl)propan-2-ol |
715-31-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P273548-100mg |
2-(Pentafluorophenyl)propan-2-ol |
715-31-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P273548-500mg |
2-(Pentafluorophenyl)propan-2-ol |
715-31-1 | 500mg |
$ 135.00 | 2022-06-03 | ||
| Oakwood | 009309 |
2-(Pentafluorophenyl)-2-propanol |
715-31-1 | 009309 |
$0.00 | 2023-04-12 | ||
| Oakwood | -009309 |
2-(Pentafluorophenyl)-2-propanol |
715-31-1 | 009309 |
$0.00 | 2024-07-19 |
2-(Pentafluorophenyl)propan-2-ol Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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